Cas no 2228480-44-0 ([2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine)

• Product Name: [2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine
• CAS No: 2228480-44-0
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• CID: 5902392
• PubChem ID: 165673284
• Update Time: 2025-10-29

[2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1976945
• 2228480-44-0
• [2-(5-chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine
• [2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine

• Inchi： 1S/C12H18ClNO2/c1-12(2,14-3)9-6-8(13)7-10(15-4)11(9)16-5/h6-7,14H,1-5H3
• InChI Key： DOAHSNIRRUESET-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(C)(C)NC)OC)OC

Computed Properties

• Exact Mass: 243.1026065g/mol
• Monoisotopic Mass: 243.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.5Ų

Additional information on [2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine

Introduction to [2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine and Its Significance in Modern Chemical Research

[2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine is a complex organic compound with the CAS number 2228480-44-0, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a fascinating subject of study due to its potential applications in drug development and synthetic chemistry.

The molecular structure of [2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine features a benzene ring substituted with chloro and methoxy groups, which are key pharmacophores that contribute to its biological activity. The presence of these functional groups makes the compound a valuable scaffold for designing novel therapeutic agents. Specifically, the 5-chloro-2,3-dimethoxyphenyl moiety is known to exhibit various biological properties, including anti-inflammatory, analgesic, and potentially anticancer effects.

In recent years, there has been a surge in research focusing on the development of heterocyclic compounds that incorporate aromatic rings with multiple substituents. [2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine fits well within this trend, as it combines the stability of the benzene ring with the reactivity of the chloro and methoxy groups. This combination allows for diverse chemical modifications, making it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of [2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine is its potential role in targeting specific biological pathways. For instance, studies have shown that compounds with similar structural motifs can interact with enzymes and receptors involved in pain perception and inflammation. The chloro and methoxy substituents on the benzene ring are particularly important, as they can modulate the electronic properties of the molecule and influence its binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of [2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine with greater accuracy. Molecular docking simulations have revealed that this compound can bind to various protein targets, including those implicated in neurological disorders. This finding underscores its potential as a lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of [2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yield and purity. However, recent developments in catalytic methods have made it possible to construct complex molecules like this one more efficiently than ever before. These advancements not only facilitate the production of [2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine but also open up new avenues for exploring related compounds.

Another area of interest is the pharmacokinetic properties of [2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration. This finding is particularly encouraging given the growing demand for patient-friendly drug delivery systems.

The role of [2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine in drug discovery pipelines is also noteworthy. As part of a larger family of related compounds, it serves as a valuable starting point for generating novel derivatives with enhanced biological activity. By leveraging structural analogs and combinatorial chemistry approaches, researchers can rapidly screen large libraries of compounds to identify those with optimal therapeutic potential.

In conclusion, [2-(5-Chloro-2,3-dimethoxyphenyl)propan-2-yl](methyl)amine (CAS no. 2228480-44-0) is a promising compound with significant implications for modern chemical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation in drug development and synthetic chemistry. As research continues to evolve, we can expect to see more applications of this compound and its derivatives in addressing various health challenges.